Cas no 108656-11-7 ((2-Formyl-5-methoxyphenoxy)acetonitrile)

• Product Name: (2-Formyl-5-methoxyphenoxy)acetonitrile
• CAS No: 108656-11-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD14587808
• CID: 2869102
• Update Time: 2025-11-01

(2-Formyl-5-methoxyphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formyl-5-methoxyphenoxy)acetonitrile
• (2-FORMYL-5-METHOXYPHENOXY)ACETONITRILE
• (2-Formyl-5-methoxy-phenoxy)-acetonitrile
• (2-Formyl-5-methoxyphenyl)oxyacetonitrile
• Acetonitrile, 2-(2-formyl-5-methoxyphenoxy)-
• A920081
• (2-Formyl-5-methoxyphenoxy)acetonitrile

• MDL： MFCD14587808
• Inchi： 1S/C10H9NO3/c1-13-9-3-2-8(7-12)10(6-9)14-5-4-11/h2-3,6-7H,5H2,1H3
• InChI Key： BHKKDSGICFMWIU-UHFFFAOYSA-N
• SMILES： O(CC#N)C1C=C(C=CC=1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 1.1
• Topological Polar Surface Area: 59.3

Experimental Properties

• Color/Form: Yellow to Brown Solid

(2-Formyl-5-methoxyphenoxy)acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2-Formyl-5-methoxyphenoxy)acetonitrile

Recent Advances in the Study of (2-Formyl-5-methoxyphenoxy)acetonitrile (CAS: 108656-11-7) in Chemical Biology and Pharmaceutical Research

The compound (2-Formyl-5-methoxyphenoxy)acetonitrile (CAS: 108656-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of (2-Formyl-5-methoxyphenoxy)acetonitrile as a versatile intermediate in the synthesis of complex heterocyclic compounds. Its aldehyde and nitrile functional groups make it a valuable precursor for the development of novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of benzofuran derivatives, which exhibit potent anti-inflammatory and anticancer activities.

In addition to its synthetic utility, (2-Formyl-5-methoxyphenoxy)acetonitrile has been investigated for its direct biological effects. Research conducted at the University of Cambridge revealed that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. Further in vitro studies are underway to explore its selectivity and mechanism of action.

One of the most promising applications of (2-Formyl-5-methoxyphenoxy)acetonitrile lies in its potential as a building block for targeted drug delivery systems. A recent patent application (WO2023051234) describes its incorporation into pH-sensitive prodrugs for the treatment of solid tumors. The compound's ability to undergo controlled degradation in acidic environments makes it particularly suitable for this application.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives based on (2-Formyl-5-methoxyphenoxy)acetonitrile. Current research efforts are focused on improving the bioavailability and reducing potential toxicity through structural modifications. Collaborative projects between academic institutions and pharmaceutical companies are expected to yield more robust data in the coming years.

In conclusion, (2-Formyl-5-methoxyphenoxy)acetonitrile (CAS: 108656-11-7) represents an important chemical entity with multiple applications in drug discovery and development. Its dual functionality as both a synthetic intermediate and a biologically active compound makes it a valuable subject for continued investigation. Future research should focus on elucidating its structure-activity relationships and exploring its potential in combination therapies.